Cas no 1343994-74-0 (N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine)

• Product Name: N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine
• CAS No: 1343994-74-0
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 6239479
• PubChem ID: 20405552
• Update Time: 2025-05-24

N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine
• AKOS012856495
• EN300-1666580
• 1343994-74-0
• N-methyl-4-pyridin-3-ylpyrimidin-2-amine
• SCHEMBL10914951

• Inchi： 1S/C10H10N4/c1-11-10-13-6-4-9(14-10)8-3-2-5-12-7-8/h2-7H,1H3,(H,11,13,14)
• InChI Key： MYTUAQVEXIXHCJ-UHFFFAOYSA-N
• SMILES： N1C(=NC=CC=1C1C=NC=CC=1)NC

Computed Properties

• Exact Mass: 186.090546336g/mol
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine

Professional Introduction to N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine (CAS No. 1343994-74-0)

N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile biological activities. This compound, identified by the CAS number 1343994-74-0, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular framework of this substance incorporates both pyrimidine and pyridine moieties, which are pivotal in designing molecules with enhanced pharmacological properties.

The structural motif of N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine consists of a pyrimidine ring substituted at the 4-position with a pyridine group, further modified at the 2-position with an amine functional group. This configuration not only contributes to the compound's solubility and bioavailability but also influences its interaction with biological targets. The presence of the methyl group at the nitrogen atom enhances the compound's stability and reactivity, making it a valuable scaffold for further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrimidine derivatives, in particular, have been extensively studied for their role in inhibiting various enzymes and receptors involved in metabolic pathways. The compound N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine has been investigated for its potential as an inhibitor of kinases and other enzymes implicated in cancer and inflammatory diseases. Its ability to modulate these pathways makes it a promising candidate for therapeutic intervention.

In vitro studies have demonstrated that N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine exhibits inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are critical regulators of cell proliferation, differentiation, and survival, making them attractive targets for anti-cancer therapies. The compound's binding affinity to these kinases has been attributed to its ability to mimic natural substrates and interfere with ATP binding, thereby disrupting downstream signaling cascades.

Moreover, the compound has shown promise in preclinical models as a potential treatment for inflammatory disorders. Chronic inflammation is associated with various diseases, including rheumatoid arthritis and Crohn's disease. By inhibiting key pro-inflammatory cytokines and enzymes, N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine may help mitigate inflammatory responses and alleviate symptoms. This dual functionality as both an anti-cancer and anti-inflammatory agent underscores its therapeutic potential.

The synthesis of N-methyl-4-(pyridin-3-yl)pyrimidin-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also allow for the introduction of additional functional groups, enhancing the compound's pharmacological profile.

The pharmacokinetic properties of N-methyl-4-(pyridin-3-yloxy)-methyl]pyrimidin]amine are also critical factors in determining its clinical efficacy. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its moderate solubility in water and lipids ensures efficient absorption across biological membranes, while its metabolic stability allows for prolonged half-life in vivo. These properties make it a suitable candidate for oral administration and repeated dosing regimens.

Ongoing research continues to explore novel derivatives of N-methyl-[4-(pyridine-pyrimidino)-methyl]amine, aiming to optimize its pharmacological activity and reduce potential side effects. Computational modeling techniques, such as molecular docking and virtual screening, are being utilized to identify promising analogs with improved binding affinity and selectivity. These computational approaches complement experimental studies by providing rapid screening of large chemical libraries.

The role of computational chemistry in drug discovery cannot be overstated. By integrating experimental data with computational predictions, researchers can accelerate the development of new therapeutic agents like N-methyl-[4-(pyridine-pyrimidino)-methyl]amine. This interdisciplinary approach not only saves time but also reduces costs associated with traditional high-throughput screening methods. As a result, more compounds are being brought into preclinical development pipelines each year.

The future prospects of N-methyl-[4-(pyridine-pyrimidino)-methyl]amine are promising, with several clinical trials underway to evaluate its efficacy in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into viable therapeutics. These partnerships leverage expertise from multiple disciplines, ensuring a comprehensive approach to drug development.

In conclusion, N-methyl-[4-(pyridine-pyrimidino)-methyl]amine (CAS No. 1343994[74]-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its biological activities against cancer and inflammatory diseases, while advanced synthetic methods enhance its production efficiency. As research progresses, this compound is poised to make substantial contributions to modern medicine.